
An In-depth Technical Guide to the Physical and
Chemical Characteristics of Hydroxycitrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1,2,3-Propanetricarboxylic acid,

1,2-dihydroxy-

Cat. No.: B1215922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of hydroxycitrate (HCA), a naturally occurring derivative of citric acid found in

various tropical plants. The document details its biochemical mechanisms, with a focus on its

role as a competitive inhibitor of ATP citrate lyase, and provides detailed experimental protocols

for its analysis and functional assessment.

Physical and Chemical Properties of Hydroxycitrate
Hydroxycitrate is a key active compound found in plants such as Garcinia cambogia and

Hibiscus sabdariffa.[1] Its chemical structure is similar to citric acid but with an additional

hydroxyl group.[2] This structural difference is fundamental to its biological activity. The

compound exists as a crystalline solid and its stability can be influenced by factors such as

temperature and pH.[3][4] For instance, HCA is stable in plasma at -20°C for up to 186 days

and at -70°C for up to 762 days. Processing methods like steam blanching, drying, and

fermentation can lead to a reduction in HCA content in its natural sources.[4]

Below is a summary of the key quantitative data for hydroxycitric acid:
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Property Value Source(s)

Molecular Formula C₆H₈O₈ [5][6][7]

Molecular Weight 208.12 g/mol [5][6][7]

Boiling Point 393.3 ± 42.0 °C (Predicted) [5][6]

Density 1.947 ± 0.06 g/cm³ (Predicted) [5][6]

pKa 2.90 ± 0.28 (Predicted) [5]

Solubility

- Soluble in: Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone. -

Aqueous acid: 10 mg/ml -

DMF: Slightly soluble

[3][5][8]

Storage Temperature
Room Temperature (Inert

atmosphere)
[5]

Appearance Crystalline solid [3][5]

Stereoisomers of Hydroxycitrate
Hydroxycitric acid possesses two chiral centers, giving rise to four distinct stereoisomers:

(2S,3S), (2R,3R), (2S,3R), and (2R,3S).[2] These stereoisomers exhibit different biological

activities. The (-)-hydroxycitric acid isomer, specifically the (2S,3S)-isomer found in Garcinia

cambogia, is a known inhibitor of ATP citrate lyase.[1][9] In contrast, the (2S,3R)-isomer,

predominantly found in Hibiscus sabdariffa, is recognized for its inhibitory effects on pancreatic

alpha-amylase and intestinal alpha-glucosidase, which are involved in carbohydrate

metabolism.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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